92-59-1

N-Benzyl-N-ethylaniline

In Stock

• CAS RN:
• 92-59-1

• Formula:
• C15H17N

• InChI:
• InChI=1S/C15H17N/c1-2-16(15-11-7-4-8-12-15)13-14-9-5-3-6-10-14/h3-12H,2,13H2,1H3

• InChIKey:
• HSZCJVZRHXPCIA-UHFFFAOYSA-N

• N-ethyl-n-benzylaniline appears as a colorless to light colored liquid. Insoluble in water and denser than water. Hence sinks in water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.

5-(2,4-dichlorobenzoyl)-6-ethoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione

• CAS RN:
• 351192-59-1

• Formula:
• C21H17Cl2NO2S3

• InChI:
• InChI=1S/C21H17Cl2NO2S3/c1-4-26-15-7-5-6-13-16-18(28-29-20(16)27)21(2,3)24(17(13)15)19(25)12-9-8-11(22)10-14(12)23/h5-10H,4H2,1-3H3

• InChIKey:
• LQYIPUBCJLRLRM-UHFFFAOYSA-N

• 5-(2,4-dichlorobenzoyl)-6-ethoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione is a useful research compound. Its molecular formula is C21H17Cl2NO2S3 and its molecular weight is 482.5g/mol. The purity is usually 95%.

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(naphthalen-2-yloxy)acetamide

In Stock

• CAS RN:
• 893992-59-1

• Formula:
• C23H19N3O2S

• InChI:
• InChI=1S/C23H19N3O2S/c27-22(15-28-20-10-7-16-3-1-2-4-18(16)13-20)24-19-8-5-17(6-9-19)21-14-26-11-12-29-23(26)25-21/h1-10,13-14H,11-12,15H2,(H,24,27)

• InChIKey:
• NUDGURBFXWAKGP-UHFFFAOYSA-N

• N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C23H19N3O2S and its molecular weight is 401.48. The purity is usually 95%.

5-(2-Chlorophenyl)-5-oxovaleric acid

In Stock

• CAS RN:
• 898792-59-1

• Formula:
• C11H11ClO3

• InChI:
• InChI=1S/C11H11ClO3/c12-9-5-2-1-4-8(9)10(13)6-3-7-11(14)15/h1-2,4-5H,3,6-7H2,(H,14,15)

• InChIKey:
• LRWPDZKEHJFYFD-UHFFFAOYSA-N

• 5-(2-Chlorophenyl)-5-oxovaleric acid is a useful research compound. Its molecular formula is C11H11ClO3 and its molecular weight is 226.65 g/mol. The purity is usually 95%.

3-Methyl-N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide

In Stock

• CAS RN:
• 903292-59-1

• Formula:
• C19H18N2O2

• InChI:
• InChI=1S/C19H18N2O2/c1-12-3-2-4-15(9-12)19(23)20-16-10-13-5-6-17(22)21-8-7-14(11-16)18(13)21/h2-4,9-11H,5-8H2,1H3,(H,20,23)

• InChIKey:
• AJJYKAOWOMSPGZ-UHFFFAOYSA-N

• 3-Methyl-N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide is a useful research compound. Its molecular formula is C19H18N2O2 and its molecular weight is 306.365. The purity is usually 95%.

2-oxo-2-phenylethyl 2-furoate

In Stock

• CAS RN:
• 107692-59-1

• Formula:
• C13H10O4

• InChI:
• InChI=1S/C13H10O4/c14-11(10-5-2-1-3-6-10)9-17-13(15)12-7-4-8-16-12/h1-8H,9H2

• InChIKey:
• LQIHFTAJSUTWLW-UHFFFAOYSA-N

• 2-oxo-2-phenylethyl 2-furoate is a useful research compound. Its molecular formula is C13H10O4 and its molecular weight is 230.22 g/mol. The purity is usually 95%.

4-Chloro-3-[(2-methoxy-5-nitrophenyl)sulfamoyl]benzoic acid

In Stock

• CAS RN:
• 327092-59-1

• Formula:
• C14H11ClN2O7S

• InChI:
• InChI=1S/C14H11ClN2O7S/c1-24-12-5-3-9(17(20)21)7-11(12)16-25(22,23)13-6-8(14(18)19)2-4-10(13)15/h2-7,16H,1H3,(H,18,19)

• InChIKey:
• AHLPHWFEPUMSIJ-UHFFFAOYSA-N

• 4-Chloro-3-[(2-methoxy-5-nitrophenyl)sulfamoyl]benzoic acid is a useful research compound. Its molecular formula is C14H11ClN2O7S and its molecular weight is 386.76. The purity is usually 95%.

N-(benzo[d]thiazol-6-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1014092-59-1

• Formula:
• C13H12N4OS

• InChI:
• InChI=1S/C13H12N4OS/c1-8-5-11(17(2)16-8)13(18)15-9-3-4-10-12(6-9)19-7-14-10/h3-7H,1-2H3,(H,15,18)

• InChIKey:
• IEDVLQBKEZMDPU-UHFFFAOYSA-N

• N-(benzo[d]thiazol-6-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C13H12N4OS and its molecular weight is 272.33. The purity is usually 95%.

3-(3-[(Ethylamino)carbonyl]aminophenyl)propanoic acid

In Stock

• CAS RN:
• 1221792-59-1

• Formula:
• C12H16N2O3

• InChI:
• InChI=1S/C12H16N2O3/c1-2-13-12(17)14-10-5-3-4-9(8-10)6-7-11(15)16/h3-5,8H,2,6-7H2,1H3,(H,15,16)(H2,13,14,17)

• InChIKey:
• INBXMIAYCHEVHS-UHFFFAOYSA-N

• 3-(3-[(Ethylamino)carbonyl]aminophenyl)propanoic acid is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.

3-(1,4-Diazepane-1-carbonyl)aniline

In Stock

• CAS RN:
• 1153292-59-1

• Formula:
• C12H17N3O

• InChI:
• InChI=1S/C12H17N3O/c13-11-4-1-3-10(9-11)12(16)15-7-2-5-14-6-8-15/h1,3-4,9,14H,2,5-8,13H2

• InChIKey:
• YYKQAQJVSHGVHA-UHFFFAOYSA-N

• 3-(1,4-Diazepane-1-carbonyl)aniline is a useful research compound. Its molecular formula is C12H17N3O and its molecular weight is 219.28 g/mol. The purity is usually 95%.

(S)-2-((tert-Butoxycarbonyl)amino)hept-6-ynoic acid

In Stock

• CAS RN:
• 1234692-59-1

• Formula:
• C12H19NO4

• InChI:
• InChI=1S/C12H19NO4/c1-5-6-7-8-9(10(14)15)13-11(16)17-12(2,3)4/h1,9H,6-8H2,2-4H3,(H,13,16)(H,14,15)/t9-/m0/s1

• InChIKey:
• ILEWJXYUGXQFLG-VIFPVBQESA-N

• (S)-2-((tert-Butoxycarbonyl)amino)hept-6-ynoic acid is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.287. The purity is usually 95%.

[3-Methoxy-4-(oxan-4-yloxy)phenyl]methanamine

In Stock

• CAS RN:
• 1378892-59-1

• Formula:
• C13H19NO3

• InChI:
• InChI=1S/C13H19NO3/c1-15-13-8-10(9-14)2-3-12(13)17-11-4-6-16-7-5-11/h2-3,8,11H,4-7,9,14H2,1H3

• InChIKey:
• WGQQPXHAMWLVAG-UHFFFAOYSA-N

• [3-Methoxy-4-(oxan-4-yloxy)phenyl]methanamine is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.299. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-(cyclohex-1-en-1-yl)ethyl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 1797092-59-1

• Formula:
• C20H27N7O

• InChI:
• InChI=1S/C20H27N7O/c28-20(22-11-10-16-5-2-1-3-6-16)17-7-4-12-26(13-17)18-8-9-19(25-24-18)27-15-21-14-23-27/h5,8-9,14-15,17H,1-4,6-7,10-13H2,(H,22,28)

• InChIKey:
• NDJZPFWEQAREGP-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-(cyclohex-1-en-1-yl)ethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H27N7O and its molecular weight is 381.484. The purity is usually 95%.

2,5-Dioxopyrrolidin-1-yl 3-(2-(2-undec-10-ynamidoethoxy)ethoxy)propanoate

In Stock

• CAS RN:
• 1006592-59-1

• Formula:
• C22H34N2O7

• InChI:
• InChI=1S/C22H34N2O7/c1-2-3-4-5-6-7-8-9-10-19(25)23-14-16-30-18-17-29-15-13-22(28)31-24-20(26)11-12-21(24)27/h1H,3-18H2,(H,23,25)

• InChIKey:
• OMCLMLMPUVUIQP-UHFFFAOYSA-N

• 2,5-Dioxopyrrolidin-1-yl 3-(2-(2-undec-10-ynamidoethoxy)ethoxy)propanoate is a useful research compound. Its molecular formula is C22H34N2O7 and its molecular weight is 438.5 g/mol. The purity is usually 95%.

2-[(3R)-pyrrolidin-3-yloxy]acetic acid hydrochloride

In Stock

• CAS RN:
• 2227692-59-1

• Formula:
• C6H12ClNO3

• InChI:
• InChI=1S/C6H11NO3.ClH/c8-6(9)4-10-5-1-2-7-3-5;/h5,7H,1-4H2,(H,8,9);1H/t5-;/m1./s1

• InChIKey:
• HVMFNAFAIQPXAA-NUBCRITNSA-N

• 2-[(3R)-pyrrolidin-3-yloxy]acetic acid hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO3 and its molecular weight is 181.62. The purity is usually 95%.

2-Bromo-3-(difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine

Usually In Stock

• CAS RN:
• 2248292-59-1

• Formula:
• C8H9BrF2N2

• InChI:
• InChI=1S/C8H9BrF2N2/c9-7-6(8(10)11)13-4-2-1-3-5(13)12-7/h8H,1-4H2

• InChIKey:
• IRTKAMVERGKJDE-UHFFFAOYSA-N

• 2-Bromo-3-(difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C8H9BrF2N2 and its molecular weight is 251.075. The purity is usually 95%.